Cas no 877636-56-1 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate)
6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate
- MLS000696780
- 877636-56-1
- SR-01000020417-1
- [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-chloro-5-nitrobenzoate
- MLS-0209931.0001
- 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate
- CHEMBL1416317
- AKOS024654808
- REGID_for_CID_12005998
- HMS2509N11
- F2510-0138
- SR-01000020417
- 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate
- SMR000237276
-
- Inchi: 1S/C19H14ClN3O6S/c1-10-5-11(2)22-19(21-10)30-9-13-7-16(24)17(8-28-13)29-18(25)14-6-12(23(26)27)3-4-15(14)20/h3-8H,9H2,1-2H3
- InChI Key: IFHQXQMLFSKJJO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1C(=O)OC1=COC(=CC1=O)CSC1N=C(C)C=C(C)N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 447.0291840g/mol
- Monoisotopic Mass: 447.0291840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 150Ų
6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2510-0138-2μmol |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-5μmol |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-10μmol |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-20μmol |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-1mg |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-2mg |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-3mg |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-4mg |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-5mg |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2510-0138-10mg |
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate |
877636-56-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate
Introduction to 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate (CAS No. 877636-56-1) and Its Applications in Modern Chemical Biology
6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate, identified by the CAS number 877636-56-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple functional groups, including a pyrimidine sulfide moiety and a nitro-substituted benzoate group, contributes to its versatile reactivity and potential applications in drug discovery.
The molecular structure of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate incorporates several key features that are of interest to medicinal chemists. The pyrimidine sulfide core is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. Pyrimidine derivatives are particularly relevant in the development of antiviral, anticancer, and anti-inflammatory agents, owing to their ability to interact with nucleic acids and enzymes. The sulfanylmethyl group attached to the pyrimidine ring further enhances the compound's potential by introducing a reactive site for further functionalization.
Additionally, the 2-chloro-5-nitrobenzoate moiety in the molecule adds another layer of complexity and functionality. Chloro and nitro substituents are common in pharmaceutical compounds due to their ability to influence electronic properties and metabolic stability. The nitro group, in particular, can serve as a hydrogen bond acceptor or participate in redox reactions, which can be exploited for therapeutic purposes. The benzoate group provides a hydrophobic anchor that can improve membrane permeability, making the compound more suitable for oral administration.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of such complex molecules more efficiently. The integration of machine learning algorithms with traditional pharmacophore modeling has allowed for the rapid identification of promising candidates like 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate. These computational approaches have significantly reduced the time and cost associated with hit identification, allowing for more targeted experimentation.
In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. The pyrimidine sulfide moiety has been shown to disrupt protein-protein interactions critical for tumor growth, while the nitrobenzoate group may modulate enzyme activity through redox mechanisms. These findings are particularly intriguing given the increasing demand for multitargeted therapies that can address multiple aspects of cancer biology simultaneously.
The synthesis of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate presents unique challenges due to its complex structure. However, recent developments in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing heterocyclic frameworks, and they have been instrumental in the synthesis of this molecule. These methods not only improve yield but also allow for greater functional group tolerance, which is essential for medicinal chemistry applications.
Future directions in the study of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-y1 2-chloro-o5-nitrobenzoate include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Advances in biopharmaceutical modeling have made it possible to predict how this compound will behave within living systems, providing valuable insights before moving into human trials. Additionally, structural modifications based on computational predictions could further enhance its therapeutic potential.
The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. As drug resistance becomes an increasingly pressing issue, there is a critical need for novel therapeutic strategies that can overcome existing limitations. Compounds like 6-{(4,6-dimethylpyrimidin-o2-y1)sulfanylmethyo1}-4-o oxo-oH-pyran-y3-y1 2-chloro-o5-nitrobenzoo ate offer a promising starting point for developing next-generation treatments. By leveraging cutting-edge chemical biology techniques and interdisciplinary collaboration between chemists and biologists, researchers are poised to unlock the full therapeutic potential of this molecule.
877636-56-1 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-chloro-5-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)